Cas no 2398-70-1 (2H-Purin-2-one,1,3,6,9-tetrahydro-1,3-dimethyl-6-thioxo-)

• Product Name: 2H-Purin-2-one,1,3,6,9-tetrahydro-1,3-dimethyl-6-thioxo-
• CAS No: 2398-70-1
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 271881
• PubChem ID: 3036595
• Update Time: 2025-04-19

2H-Purin-2-one,1,3,6,9-tetrahydro-1,3-dimethyl-6-thioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-one,1,3,6,9-tetrahydro-1,3-dimethyl-6-thioxo-
• 1,3-dimethyl-6-sulfanylidene-7H-purin-2-one
• 1,3-Dimethyl-2-oxo-6-thioxo-1,2,3,6-tetrahydro-7H-purin
• 1,3-Dimethyl-6-thio-xanthin
• 1,3-dimethyl-6-thioxo-1,3,6,7(9)-tetrahydro-purin-2-one
• 1,3-Dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one
• 2H-Purin-2-one,1,3,6,7-tetrahydro-1,3-dimethyl-6-thioxo
• 2-Thiotheophyllin
• 6-Thionotheophyllin
• 6-Thio-theophyllin
• 6-Thiotheophylline
• 2H-Purin-2-one, 1,3,6,7-tetrahydro-1,3-dimethyl-6-thioxo-
• 2398-70-1
• DTXSID10178704
• FDDCBLYAEALGPZ-UHFFFAOYSA-N
• 1,3-Dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one #
• SCHEMBL9258216

• Inchi： 1S/C7H8N4OS/c1-10-5-4(8-3-9-5)6(13)11(2)7(10)12/h3H,1-2H3,(H,8,9)
• InChI Key： FDDCBLYAEALGPZ-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 196.04200
• Monoisotopic Mass: 196.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 87.70000
• LogP: 0.32960